1-(4-chlorobenzyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea
Description
1-(4-chlorobenzyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea is a chemical compound that has been the subject of scientific research in recent years. This compound is of interest due to its potential applications in the field of medicine, particularly in the treatment of certain diseases. In
Scientific Research Applications
Aromatase Inhibition
The compound contains a triazole ring, which is significant due to its role in various bioactive molecules. Triazoles act as non-steroidal aromatase inhibitors, making them valuable in treating estrogen-dependent breast cancer . These inhibitors suppress the conversion of androgens to estrogens, thereby reducing estrogen levels in breast tissue.
Antifungal Properties
Triazoles are commonly used as antifungal agents. Compounds like fluconazole, itraconazole, and voriconazole belong to this class and exhibit a broad spectrum of activity against both superficial and invasive fungal infections . The presence of the triazole moiety in our compound suggests potential antifungal properties.
Antimicrobial and Antimycotic Activity
Triazoles also demonstrate antimicrobial and antimycotic effects. They are effective against various pathogens, including bacteria and fungi. Our compound’s triazole component may contribute to these activities .
Antiprotozoal Potential
Triazoles have been investigated for their antiprotozoal properties. Although more research is needed, the presence of the triazole ring in our compound warrants exploration in this area .
Anticonvulsant Activity
Some triazoles exhibit anticonvulsant effects. While this field requires further investigation, our compound’s structure suggests potential anticonvulsant properties .
Anticancer Activity
Apart from aromatase inhibition in breast cancer, triazoles have been studied for their broader anticancer potential. Our compound’s triazole ring may contribute to this activity .
Other Applications
While less explored, triazole derivatives have been investigated for various other applications, including cardiovascular diseases, neurological disorders, and inflammation. Our compound’s unique structure could offer novel insights in these areas .
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN4O2/c18-15-3-1-13(2-4-15)9-19-17(23)21-16-10-20-22(12-16)11-14-5-7-24-8-6-14/h1-4,10,12,14H,5-9,11H2,(H2,19,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNXIFKVHSVOHDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CN2C=C(C=N2)NC(=O)NCC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorobenzyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea | |
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